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Compound of Interest

Compound Name: Methyl Nonafluorovalerate

Cat. No.: B087576

Methyl Nonafluorovalerate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Methyl
Nonafluorovalerate, a fluorinated ester with significant applications in organic synthesis and
drug development. This document details its nomenclature, physicochemical properties,
synthesis, and applications, with a focus on its role as a synthetic intermediate.

Synonyms and Alternative Names

Methyl Nonafluorovalerate is known by a variety of names in chemical literature and
commercial catalogs. A comprehensive list of these synonyms and identifiers is provided below
for clear identification and cross-referencing.
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Name Type Name

Common Name Methyl Nonafluorovalerate

methyl 2,2,3,3,4,4,5,5,5-

IUPAC Name
nonafluoropentanoate[1]
CAS Number 13038-26-1[1]
Methyl perfluorovalerate, Methyl
nonafluoropentanoate, Methyl
perfluoropentanoate, Nonafluorovaleric acid
Synonyms

methyl ester, Perfluorovaleric acid methyl ester,
Methylnonafluorovalerate, Pentanoic acid,
2,2,3,3,4,4,5,5,5-nonafluoro-, methyl ester[1]

Physicochemical and Spectroscopic Data

The key physicochemical and spectroscopic properties of Methyl Nonafluorovalerate are
summarized in the following table. This data is essential for its handling, characterization, and
use in chemical reactions.

Property Value

Molecular Formula CeH3Fo02

Molecular Weight 278.07 g/mol [1]

Appearance Colorless liquid

Boiling Point 99-100 °C

Density 1.56 g/mL

Refractive Index n2°/D ~1.294

13C NMR Spectra available in public databases.
1F NMR Spectra available in public databases.

Synthesis of Methyl Nonafluorovalerate
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Methyl Nonafluorovalerate is typically synthesized via the Fischer-Speier esterification of
nonafluorovaleric acid with methanol, using a strong acid catalyst such as sulfuric acid.

Experimental Protocol: Fischer-Speier Esterification

This protocol is a representative procedure for the synthesis of Methyl Nonafluorovalerate
based on well-established esterification methods.[2][3][4][5]

Materials:

Nonafluorovaleric acid

e Anhydrous methanol

o Concentrated sulfuric acid

e Sodium bicarbonate (saturated solution)

 Brine (saturated sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate

» Organic solvent for extraction (e.g., diethyl ether or dichloromethane)
Procedure:

« In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve
nonafluorovaleric acid in an excess of anhydrous methanol.

o Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

e Heat the reaction mixture to reflux and maintain for several hours. The reaction progress can
be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

 After the reaction is complete, allow the mixture to cool to room temperature.
e Remove the excess methanol under reduced pressure.

o Dissolve the residue in an organic solvent and transfer to a separatory funnel.
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» Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst), and brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure to yield crude Methyl Nonafluorovalerate.

» Purify the crude product by distillation to obtain pure Methyl Nonafluorovalerate.

Synthesis Workflow Diagram
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Caption: Synthesis workflow for Methyl Nonafluorovalerate.

Applications in Organic Synthesis

Methyl Nonafluorovalerate serves as a versatile intermediate in organic synthesis, particularly
in the introduction of the nonafluorobutyl group into molecules. Its application is of significant
interest in the synthesis of complex molecules, such as oligosaccharides, where the
modification of functional groups is crucial.

Role in Oligosaccharide Synthesis
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A key application of Methyl Nonafluorovalerate is in the modification of carbohydrate
molecules during the synthesis of novel oligosaccharides. In a patented process, alkyl esters of
perfluorocarboxylic acids, including Methyl Nonafluorovalerate, are used in conjunction with a
strong base to facilitate specific reactions on protected sugar moieties.[6] While the patent
outlines a general methodology, the role of Methyl Nonafluorovalerate is to act as a reagent
in a key transformation step.

Representative Experimental Protocol

The following is a representative protocol illustrating the potential use of Methyl
Nonafluorovalerate in oligosaccharide synthesis, based on the general principles described in
the patent literature.[6]

Materials:

Protected monosaccharide or oligosaccharide with a free hydroxyl group

Strong base (e.g., sodium hydride, butyllithium)

Methyl Nonafluorovalerate

Anhydrous aprotic solvent (e.g., tetrahydrofuran, diethyl ether)
Procedure:

 In a flame-dried, inert atmosphere (e.g., argon or nitrogen) reaction vessel, dissolve the
protected carbohydrate in the anhydrous aprotic solvent.

e Cool the solution to a low temperature (e.g., -78 °C or 0 °C).

» Slowly add the strong base to the solution to deprotonate the free hydroxyl group, forming an
alkoxide.

 After stirring for a short period, add Methyl Nonafluorovalerate to the reaction mixture.

» Allow the reaction to proceed at the low temperature and then gradually warm to room
temperature. Monitor the reaction by TLC.
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e Upon completion, quench the reaction by the slow addition of a proton source (e.g.,
saturated ammonium chloride solution).

o Extract the product with an organic solvent, wash the organic layer, dry it, and concentrate it
under reduced pressure.

 Purify the resulting product by column chromatography.

Application Workflow Diagram

Reactants

Protected
Carbohydrate
y
. . . ) f Modified
Strong Base Deprotonation RCECT R GRYINVA-—| Quenching Extraction Chromatography | Oligosaccharide
Methyl
Nonafluorovalerate

Reaction Work-up & Purification Product

Click to download full resolution via product page

Caption: Workflow for oligosaccharide modification.

Safety and Handling

Methyl Nonafluorovalerate is a flammable liquid and should be handled with appropriate
safety precautions. It is also an irritant to the skin and eyes. Always work in a well-ventilated
fume hood and wear appropriate personal protective equipment (PPE), including safety
goggles, gloves, and a lab coat. Store in a cool, dry, and well-ventilated area away from heat
and ignition sources.
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This technical guide provides a foundational understanding of Methyl Nonafluorovalerate for
researchers and professionals in drug development and organic synthesis. For more detailed
information, it is recommended to consult the cited literature and relevant safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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